2-({1-(4-Chlorophenyl)-2-oxo-2-[4-(trifluoromethyl)anilino]ethyl}sulfanyl)acetic acid

• IUPAC Name: 2-[1-(4-chlorophenyl)-2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanylacetic acid
• InChI: InChI=1S/C17H13ClF3NO3S/c18-12-5-1-10(2-6-12)15(26-9-14(23)24)16(25)22-13-7-3-11(4-8-13)17(19,20)21/h1-8,15H,9H2,(H,22,25)(H,23,24)
• InChI Key: UFARTXRKGBIWNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)NC2=CC=C(C=C2)C(F)(F)F)SCC(=O)O)Cl
• Molecular Formula: C17H13ClF3NO3S
• DSSTOX Substance ID: DTXSID001125796
• Molecular Weight: 403.8 g/mol
• CAS RN: 252058-82-5

Description

The compound you mentioned is a complex organic molecule that contains several functional groups. It has a chlorophenyl group, a trifluoromethyl group, an anilino group, and a sulfanyl group attached to an acetic acid moiety. Each of these groups can confer specific properties to the molecule, affecting its reactivity, polarity, and potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating nature of the anilino group could create interesting electronic effects within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For instance, the acetic acid moiety could undergo reactions typical of carboxylic acids, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could in turn affect its solubility and permeability.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Research has explored the synthesis of derivatives related to 2-({1-(4-Chlorophenyl)-2-oxo-2-[4-(trifluoromethyl)anilino]ethyl}sulfanyl)acetic acid. For instance, Siddiqui et al. (2014) investigated the synthesis of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides. They found these compounds exhibit potential as antibacterial agents against both gram-negative and gram-positive bacteria and moderate inhibitors of α-chymotrypsin enzyme (Siddiqui et al., 2014).

Chemical Structure and Properties

The reaction of similar compounds with other chemicals has been studied to understand their structural and chemical properties. For example, Tevaraj Suriyakala and Ravindran (2022) reported on the reaction of (2-oxo-2-phenyl-ethyl sulfanyl)-acetic acid with chalcones, which resulted in an unexpected product formation through a double Michael addition-aldol reaction (Suriyakala & Ravindran, 2022).

Antimicrobial Potential

Another area of research has been the investigation of antimicrobial properties. Desai et al. (2007) synthesized new quinazolines, demonstrating their potential as antimicrobial agents (Desai et al., 2007).

Industrial Applications

In an industrial context, Hu Jia-peng (2012) described an improved synthesis method for Clopidogrel Sulfate, using a compound similar to 2-({1-(4-Chlorophenyl)-2-oxo-2-[4-(trifluoromethyl)anilino]ethyl}sulfanyl)acetic acid (Hu Jia-peng, 2012).

Future Directions

The future research directions for this compound could be vast, depending on its observed biological activity. It could be explored for potential pharmaceutical applications, particularly if it shows promising antimicrobial, anti-inflammatory, or anticancer activity.